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Compound of Interest

Compound Name: BOC-ARG(DI-Z)-OH

Cat. No.: B7934327 Get Quote

A Technical Overview of BOC-ARG(DI-Z)-OH
For Researchers, Scientists, and Drug Development Professionals

The compound BOC-ARG(DI-Z)-OH, systematically named N-α-Boc-N',N''-bis-CBZ-L-arginine,

is a crucial derivative of the amino acid L-arginine used extensively in peptide synthesis. Its

structure is characterized by three key protecting groups that enable controlled, sequential

formation of peptide bonds. The alpha-amino group is protected by a tert-butyloxycarbonyl

(Boc) group, while the two nitrogen atoms of the side-chain guanidino group are each protected

by a benzyloxycarbonyl (Z or Cbz) group. This strategic protection prevents unwanted side

reactions during peptide synthesis.

Core Molecular Structure and Properties
The structural arrangement of BOC-ARG(DI-Z)-OH features a central chiral carbon (the α-

carbon of arginine) bonded to a free carboxylic acid (-OH), a Boc-protected amine, a hydrogen

atom, and the arginine side chain. The side chain consists of a three-carbon aliphatic chain

terminating in a guanidino group, which is heavily modified with two Z-groups.
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Property Value Reference

Systematic Name

(2S)-5-{[(benzyloxy)carbonyl]

[{[(benzyloxy)carbonyl]amino}

(imino)methyl]amino}-2-[(tert-

butoxycarbonyl)amino]pentano

ic acid

[1]

Synonyms

Boc-Arg(di-Z)-OH, N-α-Boc-N

G,N G-bis-CBZ-L-arginine, Nα-

Boc-Nδ,Nω-di-Z-L-arginine

[2][3]

CAS Number 51219-19-3

Molecular Formula C27H34N4O8

Molecular Weight 542.58 g/mol

Melting Point ~140 °C

Structural Visualization
To clarify the relationships between the functional groups, the following diagram illustrates the

core structure of the molecule.
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Schematic diagram of BOC-ARG(DI-Z)-OH structure.
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Experimental Applications
Primary Use: Peptide Synthesis

BOC-ARG(DI-Z)-OH is a key reagent in Boc solid-phase peptide synthesis (SPPS). The

experimental workflow for incorporating this amino acid derivative into a growing peptide chain

typically involves the following conceptual steps:

Deprotection: The N-terminal Boc group of the resin-bound peptide is removed, usually with

an acid like trifluoroacetic acid (TFA).

Activation: The carboxylic acid group of BOC-ARG(DI-Z)-OH is activated using a coupling

reagent (e.g., DCC, HBTU) to form a reactive intermediate.

Coupling: The activated amino acid is added to the deprotected, resin-bound peptide,

forming a new peptide bond.

Wash: The solid support (resin) is washed to remove excess reagents and byproducts.

This cycle is repeated to elongate the peptide chain. The Z-groups on the arginine side chain

are stable to the acidic conditions used for Boc deprotection and are typically removed at the

final stage of synthesis using harsher methods like strong acid (e.g., HF) or catalytic

hydrogenation.
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Amino Acid Preparation
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Conceptual workflow for Boc-SPPS using a protected amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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